Cas no 2624141-95-1 (3-(1-nitrosoazetidin-3-yl)oxybenzoic acid)

• Product Name: 3-(1-nitrosoazetidin-3-yl)oxybenzoic acid
• CAS No: 2624141-95-1
• MF: C₁₀H₁₀N₂O₄
• MW: 222.197402477264
• CID: 5640752
• PubChem ID: 165904304
• Update Time: 2025-05-25

3-(1-nitrosoazetidin-3-yl)oxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27752188
• 2624141-95-1
• 3-[(1-nitrosoazetidin-3-yl)oxy]benzoic acid
• 3-(1-nitrosoazetidin-3-yl)oxybenzoic acid

• Inchi： 1S/C10H10N2O4/c13-10(14)7-2-1-3-8(4-7)16-9-5-12(6-9)11-15/h1-4,9H,5-6H2,(H,13,14)
• InChI Key： CENBTHKONJPZDK-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(=O)O)C=1)C1CN(C1)N=O

Computed Properties

• Exact Mass: 222.06405680g/mol
• Monoisotopic Mass: 222.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 79.2Ų

Additional information on 3-(1-nitrosoazetidin-3-yl)oxybenzoic acid

Comprehensive Overview of 3-(1-nitrosoazetidin-3-yl)oxybenzoic acid (CAS No. 2624141-95-1)

3-(1-nitrosoazetidin-3-yl)oxybenzoic acid (CAS No. 2624141-95-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique nitrosoazetidine and benzoic acid moieties, exhibits potential applications in drug development and material science. Its molecular structure, combining a nitroso group with an azetidine ring, makes it a subject of interest for researchers exploring novel bioactive molecules.

The compound's CAS number 2624141-95-1 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Researchers often search for "3-(1-nitrosoazetidin-3-yl)oxybenzoic acid synthesis" or "CAS 2624141-95-1 applications" to uncover its potential uses. Recent trends indicate growing curiosity about its role in targeted drug delivery systems and enzyme inhibition studies, aligning with the broader interest in precision medicine and small-molecule therapeutics.

From a structural perspective, the nitrosoazetidine component of 3-(1-nitrosoazetidin-3-yl)oxybenzoic acid contributes to its reactivity, enabling interactions with biological targets. The benzoic acid moiety, a common pharmacophore, enhances its solubility and binding affinity. These features make it a candidate for studies on anti-inflammatory agents and metabolic pathway modulators, topics frequently searched in academic and industrial circles.

In the context of green chemistry, researchers are investigating sustainable synthesis routes for CAS 2624141-95-1, addressing the demand for eco-friendly chemical processes. Queries like "environmentally friendly synthesis of nitrosoazetidine derivatives" reflect this shift. Additionally, the compound's potential in bioconjugation and probe design for diagnostic tools aligns with the rising focus on molecular imaging and theranostics.

Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing 3-(1-nitrosoazetidin-3-yl)oxybenzoic acid, ensuring purity and structural integrity. The compound's stability under various conditions is another area of exploration, with searches like "CAS 2624141-95-1 stability profile" gaining traction. Such data is vital for its integration into high-throughput screening platforms and combinatorial chemistry libraries.

As the scientific community continues to explore nitrosoazetidine-based compounds, 3-(1-nitrosoazetidin-3-yl)oxybenzoic acid stands out for its versatility. Its potential in catalysis and ligand design further broadens its appeal. With ongoing advancements in computational chemistry, researchers are leveraging molecular docking simulations to predict its interactions, a topic frequently queried as "nitrosoazetidine docking studies."

In summary, 3-(1-nitrosoazetidin-3-yl)oxybenzoic acid (CAS No. 2624141-95-1) represents a promising scaffold in modern chemistry. Its multifaceted applications, from pharmaceuticals to material science, underscore its relevance in addressing contemporary challenges. As interest in structure-activity relationships and molecular design grows, this compound is poised to remain a focal point in innovative research.